Cas no 1082041-58-4 (5-Chloro-6-methoxy-1H-indazole)

• Product Name: 5-Chloro-6-methoxy-1H-indazole
• CAS No: 1082041-58-4
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD11007885
• CID: 1089637
• PubChem ID: 53399332
• Update Time: 2025-04-20

5-Chloro-6-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-methoxy-1H-indazole
• 5-Chloro-6-methoxy(1H)indazole
• 5-CHLORO-6-METHOXY (1H)INDAZOLE
• AK141100
• 1H-Indazole, 5-chloro-6-methoxy-
• FCH882676
• AX8281298
• AB0095389
• MFCD11007885
• DTXSID40694609
• AKOS006302982
• DB-059712
• Z1198280323
• EN300-119279
• I11265
• DS-7213
• CS-0038301
• AMY9751
• A895327
• 1082041-58-4
• DTXCID40645358

• MDL： MFCD11007885
• Inchi： 1S/C8H7ClN2O/c1-12-8-3-7-5(2-6(8)9)4-10-11-7/h2-4H,1H3,(H,10,11)
• InChI Key： GAMOCUFAJHKSDQ-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=NNC=2C=C1OC

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 344.8±22.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),

5-Chloro-6-methoxy-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles